1-(2,4-difluorophenyl)-3-ethoxypropan-2-one
Overview
Description
The description of a chemical compound typically includes its IUPAC name, common names, and structural formula. It may also include its role or uses in various industries or research .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This includes the reactants, conditions, catalysts, and the mechanism of the reaction .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. Techniques like spectroscopy and chromatography are often used .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-difluorophenyl)-3-ethoxypropan-2-one involves the reaction of 2,4-difluorobenzaldehyde with ethyl acetoacetate in the presence of a base to form 1-(2,4-difluorophenyl)-3-ethoxy-2-propanol. This intermediate is then oxidized using an oxidizing agent to form the final product.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "ethyl acetoacetate", "base", "oxidizing agent" ], "Reaction": [ "Step 1: 2,4-difluorobenzaldehyde is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium tert-butoxide.", "Step 2: The reaction mixture is heated under reflux for several hours until the reaction is complete.", "Step 3: The resulting 1-(2,4-difluorophenyl)-3-ethoxy-2-propanol intermediate is then oxidized using an oxidizing agent such as chromic acid or potassium permanganate.", "Step 4: The reaction mixture is again heated under reflux until the reaction is complete.", "Step 5: The final product, 1-(2,4-difluorophenyl)-3-ethoxypropan-2-one, is obtained by filtration and purification." ] } | |
CAS RN |
1480060-50-1 |
Product Name |
1-(2,4-difluorophenyl)-3-ethoxypropan-2-one |
Molecular Formula |
C11H12F2O2 |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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